Cas no 2305252-54-2 (6-Oxa-2-thia-9-azaspiro[4.6]undecane)

• Product Name: 6-Oxa-2-thia-9-azaspiro[4.6]undecane
• CAS No: 2305252-54-2
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 5866305
• PubChem ID: 138987473
• Update Time: 2025-05-23

6-Oxa-2-thia-9-azaspiro[4.6]undecane Chemical and Physical Properties

Names and Identifiers

• 6-oxa-2-thia-9-azaspiro[4.6]undecane
• EN300-6762551
• 2305252-54-2
• 6-Oxa-2-thia-9-azaspiro[4.6]undecane

• Inchi： 1S/C8H15NOS/c1-3-9-4-5-10-8(1)2-6-11-7-8/h9H,1-7H2
• InChI Key： WFHPTGMICMGDKE-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)CCNCCO2

Computed Properties

• Exact Mass: 173.08743528g/mol
• Monoisotopic Mass: 173.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.6Ų

Additional information on 6-Oxa-2-thia-9-azaspiro[4.6]undecane

Introduction to 6-Oxa-2-thia-9-azaspiro[4.6]undecane (CAS No: 2305252-54-2)

6-Oxa-2-thia-9-azaspiro[4.6]undecane, identified by its Chemical Abstracts Service (CAS) number 2305252-54-2, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic scaffold, featuring an oxygen atom at the sixth position and a sulfur atom at the second position within an azaspiro framework, presents a promising platform for the development of novel bioactive molecules.

The molecular structure of 6-Oxa-2-thia-9-azaspiro[4.6]undecane consists of two fused rings: a six-membered oxygen-containing ring and a six-membered nitrogen-containing ring, interconnected through a carbon atom. This spirocyclic arrangement introduces rigidity to the molecule, which can be exploited to enhance binding affinity and selectivity in drug design. The presence of both oxygen and sulfur atoms provides multiple sites for hydrogen bonding and coordination interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural properties and potential biological activities. Spirocycles are known to exhibit high metabolic stability, low toxicity, and improved pharmacokinetic profiles compared to traditional linear or cyclic compounds. The spirocyclic core in 6-Oxa-2-thia-9-azaspiro[4.6]undecane contributes to its stability and flexibility, allowing it to interact effectively with various biological targets.

One of the most compelling aspects of 6-Oxa-2-thia-9-azaspiro[4.6]undecane is its potential as a lead compound for the development of drugs targeting neurological disorders. Studies have shown that spirocyclic compounds can modulate neurotransmitter systems, making them promising candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The oxygen and sulfur atoms in the molecule can form hydrogen bonds with amino acid residues in protein targets, enhancing binding affinity and efficacy.

Recent research has also explored the antimicrobial properties of 6-Oxa-2-thia-9-azaspiro[4.6]undecane. The unique scaffold has been found to exhibit activity against a range of bacteria, including multidrug-resistant strains. This is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways. The oxygen and sulfur atoms play a crucial role in these interactions, providing multiple points of contact with bacterial targets.

The synthesis of 6-Oxa-2-thia-9-azaspiro[4.6]undecane presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct this molecule efficiently using multi-step reactions involving cyclization, functional group transformations, and spirocyclic bond formation. These synthetic strategies have been optimized to ensure high yields and purity, making it feasible for large-scale production.

The pharmacological evaluation of 6-Oxa-2-thia-9-azaspiro[4.6]undecane has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit enzymes involved in inflammation and pain signaling, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and chronic pain syndromes. Additionally, the compound has shown promise in preclinical models as an antagonist for certain ion channels, which could be relevant for treating cardiovascular diseases.

The future prospects for 6-Oxa-2-thia-9-azaspiro[4.6]undecane are vast, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic indications. Computational modeling techniques are being employed to understand the molecular interactions between 6-Oxa-2-thia-9-azaspiro[4.6]undecane and biological targets at an atomic level. These studies aim to guide the design of derivatives with enhanced potency and selectivity.

Furthermore, green chemistry principles are being integrated into the synthesis of 6-Oxa-2-thia-9-azaspiro[4.6]undecane, ensuring minimal environmental impact while maintaining high efficiency. The use of sustainable solvents, catalytic methods, and energy-efficient processes aligns with the broader goals of pharmaceutical research in developing environmentally friendly drug candidates.

In conclusion, 6-Oxa - 2 - thia - 9 - azaspiro [ 4 . 6 ] undecane ( CAS No : 2305252 - 54 - 2 ) represents a structurally fascinating compound with significant potential in medicinal chemistry . Its unique spirocyclic scaffold , combined with the presence of oxygen and sulfur atoms , makes it an ideal candidate for developing novel bioactive molecules . Ongoing research is expected to uncover new therapeutic applications for this compound , further solidifying its importance in drug discovery .